1-(1-Methyl-3-methylidenecyclobutyl)methanamine hydrochloride

• Molecular Formula: C7H14ClN
• Molecular Weight: 147.64 g/mol
• IUPAC Name: (1-methyl-3-methylidenecyclobutyl)methanamine;hydrochloride
• InChI: InChI=1S/C7H13N.ClH/c1-6-3-7(2,4-6)5-8;/h1,3-5,8H2,2H3;1H
• InChI Key: QRBIJCXOYXBZNB-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=C)C1)CN.Cl

Description

1-(1-Methyl-3-methylidenecyclobutyl)methanamine hydrochloride is a chemical compound with the molecular formula C₆H₁₄ClN. It is a derivative of methanamine, featuring a cyclobutyl ring substituted with a methyl and methylene group.

Preparation Methods

The synthesis of 1-(1-Methyl-3-methylidenecyclobutyl)methanamine hydrochloride typically involves the following steps:

Cyclobutyl Ring Formation: The initial step involves the formation of the cyclobutyl ring, which can be achieved through cyclization reactions.

Substitution Reactions:

Amination: The methanamine group is introduced through amination reactions, often using reagents like ammonia or amines.

Hydrochloride Formation: Finally, the hydrochloride salt is formed by reacting the free base with hydrochloric acid

Industrial production methods may involve optimization of these steps to ensure high yield and purity, often using catalysts and controlled reaction conditions.

Chemical Reactions Analysis

1-(1-Methyl-3-methylidenecyclobutyl)methanamine hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride, resulting in the formation of amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur, where the methanamine group can be replaced by other nucleophiles under appropriate conditions

Common reagents and conditions used in these reactions include organic solvents, controlled temperatures, and specific catalysts. The major products formed depend on the type of reaction and the reagents used.

Scientific Research Applications

1-(1-Methyl-3-methylidenecyclobutyl)methanamine hydrochloride has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: The compound is studied for its potential biological activity, including its interaction with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of 1-(1-Methyl-3-methylidenecyclobutyl)methanamine hydrochloride involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to specific sites on these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

1-(1-Methyl-3-methylidenecyclobutyl)methanamine hydrochloride can be compared with other similar compounds, such as:

1-(3-Methylenecyclobutyl)methanamine: This compound has a similar structure but lacks the methyl group on the cyclobutyl ring.

(1-Methylcyclobutyl)methanamine hydrochloride: This compound has a similar cyclobutyl ring but differs in the substitution pattern

The uniqueness of this compound lies in its specific substitution pattern, which can influence its chemical reactivity and biological activity.